Cas no 1361697-44-0 (5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide)

• Product Name: 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide
• CAS No: 1361697-44-0
• MF: C₁₃H₇Cl₄NO
• MW: 335.012779474258
• CID: 4991537
• Update Time: 2025-07-02

5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide

• Inchi： 1S/C13H7Cl4NO/c14-8-2-6(1-7(3-8)13(18)19)12-10(16)4-9(15)5-11(12)17/h1-5H,(H2,18,19)
• InChI Key： QJCREEBWGDEEQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=C(C(N)=O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 4.9
• Topological Polar Surface Area: 43.1

Additional information on 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide

Introduction to 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide (CAS No. 1361697-44-0)

The compound 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide, identified by the CAS number 1361697-44-0, represents a significant molecule in the realm of chemical and pharmaceutical research. This tetra-chlorinated biphenyl derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple chlorine atoms on the biphenyl ring system imparts distinct electronic and steric characteristics, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, the study of chlorinated aromatic compounds has seen considerable advancements, particularly in understanding their interactions with biological systems. The amide functional group in 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide introduces a polar moiety that can influence solubility and reactivity. This feature has been explored in the development of novel biochemical probes and pharmacological agents. The compound’s structure suggests potential roles in modulating enzyme activity and cellular signaling pathways, areas where chlorinated biphenyls have been traditionally studied.

One of the most compelling aspects of 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity to target proteins. For instance, studies have demonstrated its potential in inhibiting certain kinases and transcription factors, which are implicated in various diseases. The chlorine atoms on the biphenyl ring can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets and improving drug-like properties.

The synthesis of 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide involves multi-step organic reactions that highlight the compound’s synthetic versatility. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core with high regioselectivity. The introduction of chlorine atoms at specific positions requires precise control over reaction conditions to avoid unwanted side products. Such synthetic challenges underscore the compound’s complexity and the expertise required to handle it effectively.

From a computational chemistry perspective, 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its binding modes with biological targets and predict its pharmacological effects. Quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is crucial for understanding its reactivity and interaction with other molecules. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to screen large libraries of compounds efficiently.

The environmental impact of chlorinated biphenyls has been a topic of concern due to their persistence and potential toxicity. However, derivatives like 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide offer a different perspective by serving as tools rather than pollutants. In controlled laboratory settings, these compounds are invaluable for studying mechanisms of toxicity and developing strategies to mitigate adverse effects. Their use in environmental monitoring also provides critical data on the behavior of chlorinated aromatic compounds in ecosystems.

Recent patents have highlighted novel applications of 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide in therapeutic contexts. For example, it has been explored as an intermediate in synthesizing antiviral agents that target specific viral proteases. The chlorine atoms on the biphenyl ring enhance the molecule’s ability to penetrate biological membranes, making it an attractive candidate for drug delivery systems. Such innovations underscore the compound’s versatility and its potential to address unmet medical needs.

The role of 5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide in material science is another emerging area of interest. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its performance as a charge transport material, finding that it exhibits favorable charge mobility under certain conditions. These findings open up new possibilities for integrating chlorinated biphenyl derivatives into advanced technological applications.

In conclusion,5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide (CAS No. 1361697-44-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features enable diverse applications in pharmaceuticals, materials science, and environmental research. As our understanding of molecular interactions continues to evolve,5,2',4',6'-Tetrachlorobiphenyl-3-carboxylic acid amide is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.